Cas no 1261945-94-1 (Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate)

• Product Name: Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate
• CAS No: 1261945-94-1
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD18313854
• CID: 1219275
• PubChem ID: 53219533
• Update Time: 2025-06-23

Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate
• MFCD18313854
• 2-FLUORO-4-(4-METHOXYCARBONYLPHENYL)PHENOL
• DTXSID60684365
• Methyl 3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 2-Fluoro-4-(4-methoxycarbonylphenyl)phenol, 95%
• 1261945-94-1

• MDL： MFCD18313854
• Inchi： 1S/C14H11FO3/c1-18-14(17)10-4-2-9(3-5-10)11-6-7-13(16)12(15)8-11/h2-8,16H,1H3
• InChI Key： VPLSFPWDWLHSLY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(C(=O)OC)=CC=1)O

Computed Properties

• Exact Mass: 246.06922237g/mol
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate

Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate (CAS No. 1261945-94-1): A Comprehensive Overview

Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate, identified by the chemical compound code CAS No. 1261945-94-1, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both fluoro and hydroxy substituents in its aromatic ring system imparts distinct physicochemical characteristics, making it a valuable candidate for various biochemical interactions.

The molecular structure of Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate consists of a benzoate moiety linked to a phenyl ring that is further functionalized with a fluoro group at the 3-position and a hydroxyl group at the 4-position. This specific arrangement enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse experimental settings. The benzoate group, known for its stability and ease of modification, serves as an excellent scaffold for further chemical derivatization, enabling the synthesis of novel analogs with tailored biological activities.

In recent years, Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate has been extensively studied for its potential role in medicinal chemistry. The introduction of a fluoro atom into the aromatic ring system is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and pharmacokinetic properties of a molecule. This modification often enhances the bioavailability and duration of action of drugs, making it a preferred choice for medicinal chemists seeking to optimize therapeutic agents.

The hydroxyl group in Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate also contributes to its biological significance. Hydroxylated aromatic compounds are known to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery programs targeting multiple diseases.

Recent research has highlighted the role of Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique structural features of this compound allow it to interact with specific enzymatic targets, modulating their activity and thereby exerting therapeutic effects.

The compound's ability to serve as a building block for more complex molecules has also been explored. By modifying the benzoate moiety or introducing additional functional groups, researchers have synthesized derivatives with enhanced biological activity. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for future drug development.

In addition to its pharmaceutical applications, Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate has found utility in biochemical research. Its structural features make it an excellent tool for studying enzyme-substrate interactions and for developing probes that can visualize biological processes at the molecular level. The compound's ability to undergo selective modifications allows researchers to design experiments that provide insights into complex biological pathways.

The synthesis of Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for scalability and industrial production.

The physicochemical properties of Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate, including its melting point, solubility profile, and stability under various conditions, have been thoroughly characterized. These properties are crucial for determining its suitability for different applications, such as formulation in drug delivery systems or use in high-throughput screening assays. Detailed characterization ensures that researchers can utilize the compound effectively while minimizing potential issues related to degradation or interaction with other substances.

The safety profile of Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate is another important consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should be followed to ensure safe laboratory practices. Researchers should be aware of its potential effects on health and take appropriate measures to minimize exposure during handling and experimentation.

In conclusion, Methyl 4-(3-fluoro-4-hydroxyphenyl)benzoate(CAS No. 1261945-94-1) is a versatile compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it an excellent candidate for drug development, biochemical research, and synthetic applications. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its importance in advancing scientific knowledge and therapeutic interventions.